Cas no 822-06-0 (1,6-diisocyanatohexane)

1,6-diisocyanatohexane Properties

Names and Identifiers

• Hexamethylene Diisocyanate
• HDI
• HMDI
• 1,6-diisocyanatohexane
• 1,6-Hexamethylene diisocyanate
• 1,6-Hexanediol diisocyanate
• 1,6-hexylene diisocyanate
• desmodur h
• desmodur n
• Evafanol AS-1
• Hexamethylene-1,6-diisocyanate
• Hexamethylene diisocyanate, 1,6-? hexane 1,6-diisocyanate
• isocyanic acid, diester with 1,6-hexanediol
• isocyanic acid, hexamethylene ester
• TL 78
• 1,6-diisocyanato-hexan
• 1,6-Disocyanatohexane
• 1,6-hexyldiisocyanate
• hexane1,6-diisocyanate
• Hexamethylene diisocyanate
• 1,6-Diisocyanatohexane (ACI)
• Isocyanic acid, hexamethylene ester (6CI, 8CI)
• 1,6-Diisocyanatohexamethylene
• 1,6-Hexane diisocyanate
• CK 164
• Coronate HDI
• GMDI
• H 106273
• Hexane 1,6-diisocyanate
• HXT
• NSC 11687
• Hexamethylene diisocyanate,99%
• Szesciometylenodwuizocyjanian
• 1,6-hexamethylene di-isocyanate
• hexamethylene di-isocyanate
• WLN: OCN6NCO
• W-104184
• 1,6Hexanediol diisocyanate
• DB-225988
• NSC11687
• 88357-62-4
• NCGC00164175-02
• OCN-(CH2)6-NCO
• 1,6-Diisocyanatohexane, 98%
• MFCD00002047
• Hexamethylene1,6diisocyanate
• BRN 0956709
• Hexane, 1,6diisocyanato
• Hexamethylendiisokyanat [Czech]
• Hexamethylene diisocyanic acid
• A840272
• 1,6-HEXAMETHYLENE DIISOCYANATE [INCI]
• HSDB 6134
• CAS-822-06-0
• Hexane, 1,6-diisocyanato-
• DTXCID004143
• Hexamethylene diisocyanate, puriss., >=99.0% (GC)
• HEXAMETHYLENE DIISOCYANATE [HSDB]
• Metylenobisfenyloizocyjanian
• NS00008899
• S 90
• Hexamethylene diisocyanate (ACGIH)
• DTXSID4024143
• 1,6-diisocyanatohexane, HDI, hexamethylene-1,6-diisocyanate, 1,6-hexamethylene diisocyanate
• Metyleno-bis-fenyloizocyjanian
• HDI cpd
• EC 212-485-8
• 0I70A3I1UF
• Isocyanic acid, diester with 1,6hexanediol
• CCRIS 8431
• Q418197
• 1,6Hexylene diisocyanate
• Hexamethylene diisocyanate, 1,6-
• H0324
• 53895-37-7
• 1,6-diisocyanato hexane
• Epitope ID:115018
• hexamethylenediisocyanate
• Hexamethylene-1,6-diisocyanate [Diisocyanates]
• Hexamethylene diisocyanate, purum, >=98.0% (GC)
• 11142-52-2
• GTPL6291
• Hexane 1,6diisocyanate
• Hexamethylendiisokyanat
• Hexane,6-diisocyanato-
• Isocyanic acid,6-hexanediol
• STL301890
• SCHEMBL15038
• Tox21_300161
• 4-04-00-01349 (Beilstein Handbook Reference)
• Hexamethylene diisocianate
• 1,6hexamethylene diisocyanate
• 1,6-diisocyanato-hexane
• 1,6-hexamethylene-diisocyanate
• NCGC00259755-01
• HEXANE,1,6-DIISOCYANATE
• HEXAMETHYLENE-1,6-DIISOCYANATE (DIISOCYANATES)
• AKOS000120355
• NCGC00164175-01
• CHEMBL1896533
• 1,6diisocyanatohexane
• Hexamethylene 1,6-diisocyanate
• PD051392
• NCGC00254122-01
• 822-06-0
• Tox21_202206
• NSC-11687
• EN300-20358
• Metyleno-bis-fenyloizocyjanian [Polish]
• Hexamethylene diisocyanate [UN2281] [Poison]
• S-90
• UN2281
• CHEBI:53578
• Szesciometylenodwuizocyjanian [Polish]
• NCGC00164175-03
• EINECS 212-485-8
• UNII-0I70A3I1UF
• AI3-28285
• +Expand

• MDL： MFCD00002047
• InChIKey： RRAMGCGOFNQTLD-UHFFFAOYSA-N
• Inchi： 1S/C8H12N2O2/c11-7-9-5-3-1-2-4-6-10-8-12/h1-6H2
• SMILES： O=C=NCCCCCCN=C=O
• BRN： 956709

Computed Properties

• Exact Mass: 168.089878g/mol
• Surface Charge: 0
• XLogP3: 3.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 168.089878g/mol
• Monoisotopic Mass: 168.089878g/mol
• Topological Polar Surface Area: 58.9Ų
• Heavy Atom Count: 12
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Odor: Sharp, pungent odor
• Vapor Density: 5.81 (Air = 1)
• Autoignition Temperature: 454 °C
• Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxides/.
• LogP: 1.21840
• PSA: 58.86000
• Refractive Index: n20/D 1.453
• Water Partition Coefficient: React
• Boiling Point: 82-85 °C/0.1 mmHg
• Melting Point: -55 ºC
• Vapor Pressure: 0.05 mm Hg ( 25 °C)
• Flash Point: Fahrenheit: 275 ° f < br / > Celsius: 135 ° C < br / >
• Color/Form: Colorless transparent liquid, slightly irritating odor, flammable.
• Stability/Shelf Life: Stable. Moisture sensitive. Combustible. Incompatible with strong oxidizing agents, strong bases, amines, acids. May react explosively with alcohols in the presence of base without a diluting solvent. Heating above 200 C may cause polymerization.
• Solubility: Insoluble in cold water, soluble in benzene, toluene, chlorobenzene and other organic solvents.
• Sensitiveness: Moisture Sensitive
• Density: 1.047 g/mL at 20 °C(lit.)

1,6-diisocyanatohexane Security Information

• Symbol: GHS06 GHS08
• RTECS：MO1740000
• WGK Germany：1
• Safety Term：6.1
• Safety Instruction： S26-S28-S38-S45-S28A
• Packing Group：II
• Risk Phrases：R23; R36/37/38; R42/43
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2281 6.1/PG 2
• Hazard Statement： H315,H317,H319,H331,H334,H335
• Warning Statement： P261,P280,P305+P351+P338,P311
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：II
• Risk Phrases： 22-26-34-41-42/43
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：0.9-9.5%(V)
• HazardClass：6.1
• FLUKA BRAND F CODES：10-19-21

1,6-diisocyanatohexane Customs Data

• HS CODE：2929104000
• Customs Data：

  China Customs Code:

  2929104000

  Overview:

  2929104000. Hexasubunit methane diisocyanate. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. Minimum tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929104000. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides